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Compound of Interest

Compound Name: Cinnamyl Alcohol-d5

Cat. No.: B12386666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Cinnamyl Alcohol-d5, a deuterated analog of cinnamyl alcohol. This document is intended for

use by researchers, scientists, and professionals in drug development and related fields.

Introduction
Cinnamyl Alcohol-d5 (Deuterated Cinnamyl Alcohol) is a stable isotope-labeled version of

cinnamyl alcohol, an organic compound naturally found in cinnamon leaves, storax, and

Balsam of Peru. In Cinnamyl Alcohol-d5, the five hydrogen atoms on the phenyl group are

replaced with deuterium. This isotopic labeling makes it a valuable tool in various research

applications, including metabolic studies, pharmacokinetic analyses, and as an internal

standard in mass spectrometry-based quantification. The deuteration can potentially influence

the metabolic profile and pharmacokinetics of the molecule.

Chemical and Physical Properties
Quantitative data for Cinnamyl Alcohol-d5 is not extensively available in the public domain.

However, the physical properties are expected to be very similar to those of the non-deuterated

Cinnamyl Alcohol. The table below summarizes the known properties of Cinnamyl Alcohol-d5
and the well-documented properties of Cinnamyl Alcohol, which can be used as a close

approximation.
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Property Cinnamyl Alcohol-d5
Cinnamyl Alcohol (for
comparison)

Chemical Structure C₆D₅CH=CHCH₂OH C₆H₅CH=CHCH₂OH

CAS Number 1044940-87-5 104-54-1[1]

Molecular Formula C₉H₅D₅O C₉H₁₀O[1]

Molecular Weight 139.21 g/mol 134.18 g/mol

Appearance
Expected to be a white to pale

yellow solid

White to pale yellow crystalline

solid or oily liquid[1]

Melting Point
Not specified; expected to be

close to 30-33 °C
30-33 °C

Boiling Point
Not specified; expected to be

close to 250 °C
250 °C at 760 mmHg[1]

Density
Not specified; expected to be

close to 1.044 g/mL
1.044 g/mL at 25 °C[1]

Solubility
Expected to be soluble in

organic solvents

Soluble in ethanol, diethyl

ether, and other organic

solvents. Sparingly soluble in

water.[2]

Stability
Stable under recommended

storage conditions

Stable, but may oxidize on

exposure to air and light.

Incompatible with strong

oxidizing agents.

Isotopic Purity
Typically ≥98% (as specified

by suppliers)
Not applicable

Spectroscopic Data
The key difference between Cinnamyl Alcohol-d5 and its non-deuterated counterpart lies in

their spectroscopic properties, particularly in Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: In the ¹H NMR spectrum of Cinnamyl Alcohol-d5, the signals corresponding to the

aromatic protons (typically observed in the range of 7.2-7.4 ppm for the non-deuterated

compound) will be absent. The spectrum will be simplified to show signals for the vinyl

protons and the methylene protons adjacent to the hydroxyl group.

¹³C NMR: The ¹³C NMR spectrum of Cinnamyl Alcohol-d5 will show signals for all nine

carbon atoms. The carbons in the deuterated phenyl ring will exhibit coupling to deuterium

(C-D coupling), which can result in multiplets or broadened signals compared to the sharp

singlets seen for the protonated phenyl carbons. The chemical shifts of the phenyl carbons

will also be slightly shifted due to the isotopic effect of deuterium.

Mass Spectrometry (MS)
The mass spectrum of Cinnamyl Alcohol-d5 will show a molecular ion peak (M⁺) at m/z 139,

corresponding to its higher molecular weight due to the five deuterium atoms. The

fragmentation pattern is expected to be similar to that of cinnamyl alcohol, with characteristic

losses of water (M-18) and other fragments. The phenyl-d5 containing fragments will be 5 mass

units heavier than the corresponding fragments in the non-deuterated compound.

Experimental Protocols
The following are detailed methodologies for key experiments to determine the chemical

properties of Cinnamyl Alcohol-d5.

Determination of Melting Point
Principle: The melting point is the temperature at which a solid turns into a liquid at atmospheric

pressure. For a pure substance, the melting point is a sharp, well-defined temperature.

Methodology:

A small, finely powdered sample of Cinnamyl Alcohol-d5 is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.
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The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as the temperature

approaches the expected melting point.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting range.

Determination of Boiling Point
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

pressure surrounding the liquid.

Methodology:

A small amount of Cinnamyl Alcohol-d5 is placed in a small test tube.

A capillary tube, sealed at one end, is placed inverted into the test tube.

The test tube is attached to a thermometer and heated in a suitable bath (e.g., silicone oil).

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Determination of Solubility
Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:

A known volume of a solvent (e.g., water, ethanol) is placed in a vial at a constant

temperature.

Small, pre-weighed portions of Cinnamyl Alcohol-d5 are added to the solvent with

continuous stirring.
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The addition is continued until a saturated solution is formed, indicated by the presence of

undissolved solid that persists for an extended period.

The total mass of the dissolved solute is determined to calculate the solubility in grams per

100 mL of solvent.

NMR Spectroscopic Analysis
Principle: NMR spectroscopy exploits the magnetic properties of certain atomic nuclei to

determine the physical and chemical properties of atoms or the molecules in which they are

contained.

Methodology for ¹H NMR:

A small amount of Cinnamyl Alcohol-d5 (typically 1-5 mg) is dissolved in a deuterated

solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

The NMR tube is placed in the NMR spectrometer.

The ¹H NMR spectrum is acquired using a standard pulse sequence.

The resulting spectrum is processed (Fourier transformation, phasing, and baseline

correction) and analyzed to determine chemical shifts, integration, and coupling constants.

Mass Spectrometric Analysis
Principle: Mass spectrometry is an analytical technique that measures the mass-to-charge ratio

of ions.

Methodology:

A dilute solution of Cinnamyl Alcohol-d5 is prepared in a suitable volatile solvent.

The sample is introduced into the mass spectrometer, typically via direct infusion or coupled

with a chromatographic system (e.g., GC-MS or LC-MS).

The molecules are ionized using an appropriate technique (e.g., Electron Ionization - EI, or

Electrospray Ionization - ESI).
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The ions are separated based on their mass-to-charge ratio by the mass analyzer.

The detector records the abundance of each ion, generating a mass spectrum.

Synthesis and Reactivity
Synthesis Workflow
While a specific synthesis protocol for Cinnamyl Alcohol-d5 (phenyl-d5) is not readily

available in the literature, a general approach would involve the reduction of a correspondingly

deuterated cinnamaldehyde. A plausible synthetic route is outlined below.

Benzene-d6 Cinnamaldehyde-d5

Aldol Condensation with
Acetaldehyde

Cinnamyl Alcohol-d5

Reduction

Acetaldehyde

Reducing Agent
(e.g., NaBH4)

Cinnamyl Alcohol

Cinnamaldehyde

Oxidation

Epoxy-alcohol

Epoxidation

Allylic Sulfate

Sulfation

Cinnamic Acid

Oxidation

Conjugation Products
(e.g., with glycine)

Alcohol
Dehydrogenase

Aldehyde
Dehydrogenase

Cytochrome P450

Sulfotransferase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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